Cas no 142260-40-0 (Benzeneheptanoic acid, 4-(2-quinolinylmethyl)-)

• Product Name: Benzeneheptanoic acid, 4-(2-quinolinylmethyl)-
• CAS No: 142260-40-0
• MF: C₂₃H₂₅NO₂
• MW: 347.45010638237
• CID: 1316449
• Update Time: 2024-08-18

Benzeneheptanoic acid, 4-(2-quinolinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneheptanoic acid, 4-(2-quinolinylmethyl)-

• Inchi： 1S/C23H25NO2/c25-23(26)10-4-2-1-3-7-18-11-13-19(14-12-18)17-21-16-15-20-8-5-6-9-22(20)24-21/h5-6,8-9,11-16H,1-4,7,10,17H2,(H,25,26)
• InChI Key： KMYFLSVOUWPLPL-UHFFFAOYSA-N
• SMILES： C1(CCCCCCC(O)=O)=CC=C(CC2C=CC3C(N=2)=CC=CC=3)C=C1

Computed Properties

• Exact Mass: 347.18865

Experimental Properties

• Density: 1.134±0.06 g/cm3(Predicted)
• Boiling Point: 540.7±38.0 °C(Predicted)
• PSA: 50.19
• pka: 4.77±0.10(Predicted)